Cas no 4021-12-9 (3-Methyl Isonicotinic Acid)

3-Methyl Isonicotinic Acid Properties

Names and Identifiers

• 3-Methylisonicotinic acid
• 3-METHYL-4-PYRIDINECARBOXYLIC ACID
• 3-Methyl-isonicotinic acid
• 4-Pyridinecarboxylicacid, 3-methyl-
• 3-Methylpyridine-4-carboxylic acid,3-Methylisonicotinic acid
• 5-Methylisonicotinic acid
• 3-Methyl Isonicotinic Acid
• 3-methylpyridine-4-carboxylic acid
• 4-PYRIDINECARBOXYLIC ACID, 3-METHYL-
• 3-methyl-4-pyridinylcarboxic acid
• 3-methyl iso nicotinic acid
• 3-Methyl-isonicotinicacid
• PubChem19851
• methyl isonicotinic acid
• OSMAGAVKVRGYGR-UHFFFAOYSA-N
• BCP06101
• STK318025
• SBB028020
• SB19898
• CS-W0
• SCHEMBL115797
• AKOS000303076
• 4021-12-9
• PB12103
• EN300-77396
• 2-Benzothiazolamine, 7-bromo-4-fluoro-
• DTXSID80960633
• NCGC00329951-01
• 3-methyl-4-pyridinecarboxylic acid, AldrichCPR
• AM20051159
• 40211-20-9
• 3-methylisonicotinicacid
• MFCD00128870
• FT-0646820
• J-512910
• BB 0237404
• SY013083
• AS-11274
• CS-W004445
• AC-24621
• AB00443362-03
• DB-081328
• ALBB-031683
• +Expand

• MDL： MFCD00128870
• InChIKey： OSMAGAVKVRGYGR-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO2/c1-5-4-8-3-2-6(5)7(9)10/h2-4H,1H3,(H,9,10)
• SMILES： O([H])C(C1C([H])=C([H])N=C([H])C=1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 137.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 137.048
• Heavy Atom Count: 10
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 50.2

Experimental Properties

• LogP: 1.08820
• PSA: 50.19000
• Refractive Index: 1.561
• Boiling Point: 389 ºC
• Melting Point: 235 ºC
• Flash Point: 189 ºC
• Color/Form: Yellow to Brown Solid
• Density: 1.230

3-Methyl Isonicotinic Acid Security Information

• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3-Methyl Isonicotinic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%